Cas no 2229575-40-8 (2-1-(oxan-2-yl)cyclopropylacetic acid)

• Product Name: 2-1-(oxan-2-yl)cyclopropylacetic acid
• CAS No: 2229575-40-8
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6551108
• PubChem ID: 165837401
• Update Time: 2025-09-28

2-1-(oxan-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxan-2-yl)cyclopropylacetic acid
• 2229575-40-8
• 2-[1-(oxan-2-yl)cyclopropyl]acetic acid
• EN300-1820798

• Inchi： 1S/C10H16O3/c11-9(12)7-10(4-5-10)8-3-1-2-6-13-8/h8H,1-7H2,(H,11,12)
• InChI Key： FXOQARLWXVWRRQ-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(oxan-2-yl)cyclopropylacetic acid

Introduction to 2-1-(Oxan-2-yl)cyclopropylacetic Acid (CAS No. 2229575-40-8)

2-1-(Oxan-2-yl)cyclopropylacetic acid (CAS No. 2229575-40-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and oxan moieties, exhibits promising properties that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 2-1-(Oxan-2-yl)cyclopropylacetic acid.

The chemical structure of 2-1-(Oxan-2-yl)cyclopropylacetic acid is defined by its cyclopropyl ring and oxan (tetrahydro-2H-pyran) moiety. The cyclopropyl ring is a three-carbon cyclic structure with a high degree of ring strain, which imparts unique conformational and electronic properties to the molecule. The oxan moiety, on the other hand, is a six-membered ring with an oxygen atom, contributing to the compound's solubility and stability. The combination of these structural features results in a molecule with distinct pharmacological properties.

The synthesis of 2-1-(Oxan-2-yl)cyclopropylacetic acid has been explored using various methodologies. One common approach involves the reaction of cyclopropylacetic acid with an appropriate oxan derivative under controlled conditions. This method typically involves the use of coupling reagents such as carbodiimides or phosphine reagents to facilitate the formation of the desired product. Recent advancements in synthetic chemistry have also led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.

In terms of biological activity, 2-1-(Oxan-2-yl)cyclopropylacetic acid has shown promising results in several areas. Studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases. These findings suggest that 2-1-(Oxan-2-yl)cyclopropylacetic acid could be a valuable lead compound for the development of new therapeutic agents.

The pharmacokinetic profile of 2-1-(Oxan-2-yl)cyclopropylacetic acid has also been investigated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it has demonstrated low toxicity in animal models, making it a safe candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(Oxan-2-yl)cyclopropylacetic acid in various disease conditions. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating inflammatory diseases, neurodegenerative disorders, and other conditions characterized by oxidative stress.

In conclusion, 2-1-(Oxan-2-yl)cyclopropylacetic acid (CAS No. 2229575-40-8) is a promising compound with a unique chemical structure and favorable biological properties. Its potential as an anti-inflammatory and antioxidant agent makes it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full therapeutic potential, 2-1-(Oxan-2-yl)cyclopropylacetic acid may play a significant role in advancing medical treatments for various diseases.